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Compound of Interest

Compound Name: 1,3-Bis(4-bromophenyl)propanone

Cat. No.: B1268880 Get Quote

A definitive crystal structure for 1,3-Bis(4-bromophenyl)propanone has been reported,

although access to the primary research article containing the full crystallographic data and

detailed experimental protocols is limited. This guide provides a summary of the available

information based on existing literature and database references.

Physicochemical Properties
Basic physicochemical data for 1,3-Bis(4-bromophenyl)propanone is summarized in the

table below.

Property Value

Molecular Formula C₁₅H₁₂Br₂O

Molecular Weight 368.06 g/mol

IUPAC Name 1,3-bis(4-bromophenyl)propan-1-one

CAS Number 54523-47-6

Appearance White to light yellow powder/crystal

Melting Point 117.0 to 121.0 °C

Crystal Structure
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While the full crystallographic data from the primary source is not readily available, a published

work by Varughese and Draper in Crystal Growth & Design (2010) is cited as containing the

crystal structure of 1,3-bis(4-bromophenyl)acetone (a synonym for 1,3-Bis(4-
bromophenyl)propanone). Further investigation is required to obtain the detailed

crystallographic tables from this source.

For illustrative purposes, the closely related compound, 1,3-Bis(4-bromophenyl)propane, has

been structurally characterized. It crystallizes in the monoclinic P21 space group. This

information may provide some insight into the potential packing and conformational

preferences of the propanone derivative, though direct extrapolation is not a substitute for the

experimental data of the target compound.

Experimental Protocols
Detailed experimental protocols for the synthesis and crystallization of 1,3-Bis(4-
bromophenyl)propanone are not available in the public domain at this time. However, several

synthetic routes have been proposed.

Illustrative Synthetic Workflow
The following diagram outlines a general synthetic approach to 1,3-diaryl propanones. Note

that this is a generalized representation and specific reagents and conditions for 1,3-Bis(4-
bromophenyl)propanone may vary.
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General Synthesis of 1,3-Diaryl Propanones

Starting Materials

Step 1: Claisen-Schmidt Condensation

Step 2: Reduction

Purification

Aryl Aldehyde

Chalcone Formation

Aryl Methyl Ketone

1,3-Diaryl Propanone Formation

e.g., Catalytic Hydrogenation

Crystallization

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1,3-diaryl propanones.

Data Presentation
Due to the limited access to the primary research article, a comprehensive table of quantitative

crystallographic data (unit cell parameters, bond lengths, angles, etc.) for 1,3-Bis(4-
bromophenyl)propanone cannot be provided at this time. Researchers are encouraged to
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consult the 2010 Crystal Growth & Design article by Varughese and Draper for this detailed

information.

Logical Relationships in Structural Analysis
The process of determining and analyzing a crystal structure follows a logical workflow. The

diagram below illustrates the key steps involved, from initial synthesis to final structural

validation.

Crystal Structure Determination Workflow

Synthesis of Compound

Growth of Single Crystals

X-ray Diffraction Data Collection

Structure Solution (e.g., Direct Methods)

Structure Refinement (Least-Squares)

Validation and Analysis
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Caption: Logical workflow for crystal structure determination.

Conclusion
This technical guide provides an overview of the available information on the crystal structure

of 1,3-Bis(4-bromophenyl)propanone. While the existence of a determined crystal structure

is confirmed through citations, the detailed quantitative data and experimental protocols are

contained within a primary research article that was not accessible for this review. For in-depth

research and drug development applications, it is imperative to consult the original publication

by Varughese and Draper in Crystal Growth & Design from 2010. The provided diagrams offer

a general understanding of the synthetic and analytical workflows relevant to the study of such

compounds.

To cite this document: BenchChem. [Crystal structure of 1,3-Bis(4-bromophenyl)propanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268880#crystal-structure-of-1-3-bis-4-bromophenyl-
propanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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